tert-Butyl formylcarbamate
Overview
Description
Scientific Research Applications
Organic Synthesis and Building Blocks
tert-Butyl formylcarbamate and its derivatives, such as tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, have been synthesized from aldehydes and are used as building blocks in organic synthesis. These compounds behave as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines, showing their utility as versatile intermediates in organic chemistry (Guinchard, Vallée, & Denis, 2005).
Sensory Materials for Detection of Volatile Acids
Benzothiazole modified tert-butyl carbazole derivatives, including compounds with tert-butyl moieties, have been synthesized for potential applications in detecting volatile acid vapors. These compounds exhibit strong blue light emission and are used as fluorescent sensory materials for the detection of various acid vapors, illustrating their potential in sensory applications (Sun et al., 2015).
Medicinal Chemistry and Drug Analogues
The tert-butyl group, commonly used in medicinal chemistry, has been studied for its impact on the properties of bioactive compounds. Research comparing tert-butyl with alternative substituents in drug analogues has provided insights into the modulation of properties like lipophilicity and metabolic stability, which are crucial in drug discovery (Westphal et al., 2015).
Synthesis and Reactivity Studies
Studies on the synthesis and reactivity of this compound derivatives have led to the development of new synthetic methods and compounds. For example, the synthesis of tert-butyl 2-amino-4-phenethylphenylcarbamate has been achieved using various methods, contributing to the field of synthetic chemistry (Feng-hu, 2014).
Environmental Chemistry and Degradation Pathways
In the context of environmental chemistry, the degradation pathways of compounds related to this compound, such as methyl tert-butyl ether, have been studied. Understanding these pathways is important for assessing the environmental impact and developing treatment processes for contaminants (Stefan, Mack, & Bolton, 2000).
properties
IUPAC Name |
tert-butyl N-formylcarbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3/c1-6(2,3)10-5(9)7-4-8/h4H,1-3H3,(H,7,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARDNMIBEYQMEAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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